1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine

• IUPAC Name: [2-methoxy-5-(4-phenylpiperazin-1-yl)sulfonylphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H27N3O4S/c1-29-21-10-9-19(17-20(21)22(26)24-11-5-6-12-24)30(27,28)25-15-13-23(14-16-25)18-7-3-2-4-8-18/h2-4,7-10,17H,5-6,11-16H2,1H3
• InChI Key: MBDCMZDTHFMZKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)C(=O)N4CCCC4
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine, also known as PMSF, is a chemical compound that has been widely used in scientific research. PMSF is a serine protease inhibitor that has been used to study the mechanism of action of various enzymes.

Mechanism of Action

1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine is a serine protease inhibitor that irreversibly inhibits the activity of serine proteases by modifying the active site of the enzyme. It reacts with the serine residue in the active site of the enzyme, forming a covalent bond and blocking the access of substrate to the active site. The inhibition is irreversible, and the enzyme must be synthesized de novo to regain its activity.
Biochemical and Physiological Effects:
1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has been shown to inhibit the activity of various serine proteases, including trypsin, chymotrypsin, and thrombin. It has been used in the isolation and purification of proteins by inhibiting proteolytic degradation. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has been shown to inhibit blood coagulation and fibrinolysis by inhibiting the activity of thrombin and plasmin. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has also been shown to inhibit the replication of HIV by inhibiting the activity of the viral protease.

Advantages and Limitations for Lab Experiments

1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine is a widely used serine protease inhibitor that has been extensively studied. It is relatively easy to synthesize and purify, and its inhibitory activity is well characterized. However, 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has some limitations in lab experiments. It irreversibly inhibits the activity of serine proteases, which can limit the ability to study the kinetics of enzyme activity. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine can also react with other nucleophiles in the reaction mixture, which can lead to non-specific inhibition.

Future Directions

There are several future directions for the study of 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine. One direction is the development of more specific and reversible serine protease inhibitors that can be used to study the kinetics of enzyme activity. Another direction is the study of the role of proteases in the pathogenesis of various diseases, including cancer, Alzheimer's disease, and HIV. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has been used in these studies, but more specific inhibitors may be needed to elucidate the role of specific proteases in disease progression. Finally, the use of 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine in the isolation and purification of proteins may be improved by the development of more specific inhibitors that can selectively inhibit proteases involved in proteolytic degradation.

Synthesis Methods

The synthesis of 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine involves the reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with pyrrolidine and subsequent reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting amine with 4-phenylpiperazine. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has been extensively used in scientific research, particularly in the field of biochemistry. It has been used to study the mechanism of action of various enzymes, including serine proteases, trypsin, and chymotrypsin. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has also been used as a protease inhibitor in the isolation and purification of proteins. It has been used in the study of blood coagulation, fibrinolysis, and thrombosis. 1-{[4-methoxy-3-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}-4-phenylpiperazine has been used to study the role of proteases in the pathogenesis of various diseases, including cancer, Alzheimer's disease, and HIV.